1-[(4-sec-butylphenyl)sulfonyl]-4-(4-methoxybenzyl)piperazine

• IUPAC Name: 1-(4-butan-2-ylphenyl)sulfonyl-4-[(4-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C22H30N2O3S/c1-4-18(2)20-7-11-22(12-8-20)28(25,26)24-15-13-23(14-16-24)17-19-5-9-21(27-3)10-6-19/h5-12,18H,4,13-17H2,1-3H3
• InChI Key: HARSQXNEJZAUNS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=C(C=C3)OC
• Molecular Formula: C22H30N2O3S
• Molecular Weight: 402.6 g/mol

Description

1-[(4-sec-butylphenyl)sulfonyl]-4-(4-methoxybenzyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as BMBP and has been studied for its ability to act as a serotonin receptor agonist. In

Mechanism of Action

BMBP acts as a serotonin receptor agonist, specifically targeting the 5-HT1A receptor. By binding to this receptor, BMBP activates the serotonin pathway, leading to increased levels of serotonin in the brain. This increase in serotonin levels has been shown to improve mood and decrease anxiety.
Biochemical and Physiological Effects:
BMBP has been shown to have a variety of biochemical and physiological effects. In addition to its effects on serotonin levels, BMBP has been shown to increase dopamine levels in the brain, leading to improved mood and motivation. BMBP has also been shown to have anti-inflammatory effects, making it a potential option for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

BMBP has several advantages for lab experiments, including its high purity and yield, as well as its potential therapeutic applications. However, BMBP also has some limitations, including its potential for toxicity at high doses and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on BMBP. One area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. Additionally, further research is needed to fully understand the mechanism of action of BMBP and its potential therapeutic applications. Finally, research on the safety and toxicity of BMBP at various doses is needed to fully understand its potential as a therapeutic agent.
Conclusion:
In conclusion, 1-[(4-sec-butylphenyl)sulfonyl]-4-(4-methoxybenzyl)piperazine, or BMBP, is a chemical compound that has gained attention in scientific research for its potential therapeutic properties. BMBP acts as a serotonin receptor agonist, leading to increased levels of serotonin in the brain and potential improvements in mood and anxiety. While BMBP has several advantages for lab experiments, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

BMBP has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. As a serotonin receptor agonist, BMBP has been shown to increase serotonin levels in the brain, leading to improved mood and decreased anxiety. Additionally, BMBP has been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.